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Compound of Interest

Compound Name: Dimethyl 3,3'-dithiodipropionate

Cat. No.: B041750

Comprehensive Safety and Handling Guide:
Dimethyl 3,3'-dithiodipropionate

This guide provides essential safety and logistical information for handling Dimethyl 3,3'-
dithiodipropionate (CAS: 15441-06-2) in a laboratory setting. The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Safety Data Summary

Dimethyl 3,3'-dithiodipropionate is classified with the following hazards:

Acute toxicity, oral (Category 4)[1]

Skin corrosion/irritation (Category 2)[1]

Serious eye damage/eye irritation (Category 2A)[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)[1]

The chemical, physical, and toxicological properties have not been thoroughly investigated,
warranting a cautious approach to handling.[1]

Quantitative Data Summary
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Property Value Source
CAS Number 15441-06-2 [1][21[3]
Molecular Formula C8H1404S2 [2][3]
Molecular Weight 238.32 g/mol [2][3]
Physical Form Liquid / Oil [1112]

Boiling Point

325°C at 760 mmHg; 125°C at
3 mmHg

[1]2]

Density

1.22 g/cm3

[2]

Storage Temperature

2-8°C, under inert atmosphere,

in a dark place

[1](2]

Occupational Exposure Limits
(OSHA PEL, NIOSH REL,
ACGIH TLV)

Not available

[1]

Personal Protective Equipment (PPE)

To prevent exposure, the following personal protective equipment must be worn at all times

when handling Dimethyl 3,3'-dithiodipropionate.

e Eye and Face Protection:

o Wear safety glasses with side shields or chemical goggles that are approved under
government standards such as NIOSH (US) or EN 166 (EU).[1]

o Aface shield is required in situations with a potential for splashing.[1]

¢ Skin Protection:

o Gloves: Handle with chemical-resistant gloves (e.g., Nitrile rubber, >0.11 mm thickness)

that have been inspected for integrity before use.[4] Use proper glove removal technique

to avoid skin contact.[1] Contaminated gloves should be disposed of immediately.[1][5]
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o Body Protection: A complete chemical-resistant suit or a lab coat should be worn.[1] For
larger quantities or splash risks, a PVC apron is recommended.[5]

o Respiratory Protection:

o Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhaling
vapors, mist, or gas.[1]

o If ventilation is inadequate or for nuisance exposures, use a P95 (US) or P1 (EU) particle
respirator.[1][4]

o For higher-level protection, use OV/AG/P99 (US) or ABEK-P2 (EU) respirator cartridges.
[1] All respirator use must comply with a comprehensive respiratory protection program.[6]

Step-by-Step Operational Plan

This section details the procedural workflow for handling Dimethyl 3,3'-dithiodipropionate
from receipt to disposal.

Experimental Workflow Diagram
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Workflow for Handling Dimethyl 3,3'-dithiodipropionate
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Disposal Workflow for Dimethyl 3,3'-dithiodipropionate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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